Cas no 2227739-32-2 ((3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2227739-32-2
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5937411
• PubChem ID: 165836468
• Update Time: 2025-10-23

(3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• EN300-1756138
• 2227739-32-2

• Inchi： 1S/C7H9NO3S/c1-4-7(12-3-8-4)5(9)2-6(10)11/h3,5,9H,2H2,1H3,(H,10,11)/t5-/m1/s1
• InChI Key： WPHDYGKLQKMDBJ-RXMQYKEDSA-N
• SMILES： S1C=NC(C)=C1[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.7Ų

Additional information on (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid

Recent Advances in the Study of (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2227739-32-2)

The compound (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2227739-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and hydroxypropanoic acid moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and metabolic regulation. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense investigation.

One of the key areas of research has been the development of efficient synthetic routes for (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel asymmetric synthesis method that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring the consistency of pharmacological studies. The researchers utilized chiral auxiliaries and catalytic asymmetric hydrogenation to achieve high stereoselectivity, which is essential for the compound's biological activity.

In addition to synthetic improvements, the biological activity of (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid has been extensively explored. A recent preprint on bioRxiv (2024) highlighted its role as a potent inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), a key target in autoimmune diseases and cancer therapy. The study revealed that the compound exhibits nanomolar inhibitory activity against DHODH, with a unique binding mode that differentiates it from existing inhibitors. This finding opens new avenues for the development of targeted therapies for conditions such as rheumatoid arthritis and acute myeloid leukemia.

Further investigations into the pharmacokinetic properties of (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid have also been conducted. A collaborative study between academic and industrial researchers (Nature Communications, 2023) reported favorable absorption, distribution, metabolism, and excretion (ADME) profiles for the compound. The study utilized in vitro and in vivo models to demonstrate its stability in plasma and its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders. These findings underscore the compound's versatility and therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid. Issues such as off-target effects and long-term toxicity need to be addressed through rigorous preclinical testing. However, the compound's unique structural features and broad biological activity make it a compelling candidate for further research. Future studies are expected to focus on optimizing its pharmacodynamic properties and exploring its efficacy in animal models of disease.

In conclusion, (3R)-3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2227739-32-2) represents a promising molecule in the field of chemical biology and drug discovery. Recent advancements in its synthesis, biological activity, and pharmacokinetics have highlighted its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical applications and address existing challenges. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medicines.